N-(4-methoxyphenyl)-2-{[4-morpholinyl(oxo)acetyl]amino}benzamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[(2-morpholin-4-yl-2-oxoacetyl)amino]benzamide
• InChI: InChI=1S/C20H21N3O5/c1-27-15-8-6-14(7-9-15)21-18(24)16-4-2-3-5-17(16)22-19(25)20(26)23-10-12-28-13-11-23/h2-9H,10-13H2,1H3,(H,21,24)(H,22,25)
• InChI Key: VWQUPBQUKHRELO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)C(=O)N3CCOCC3
• Molecular Formula: C20H21N3O5
• Molecular Weight: 383.4 g/mol

Description

N-(4-methoxyphenyl)-2-{[4-morpholinyl(oxo)acetyl]amino}benzamide, also known as MORAb-003, is a monoclonal antibody that has been extensively researched for its potential therapeutic applications. The compound is synthesized through a complex process and has been found to have a unique mechanism of action that makes it a promising candidate for the treatment of various diseases.

Mechanism of Action

N-(4-methoxyphenyl)-2-{[4-morpholinyl(oxo)acetyl]amino}benzamide works by binding to the EphA3 receptor, which is overexpressed in various types of cancer cells. By inhibiting the activity of this receptor, this compound can prevent the growth and spread of cancer cells. The compound has also been found to induce apoptosis, or programmed cell death, in cancer cells, further inhibiting their growth and spread.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects on cancer cells. The compound has been found to inhibit the activity of various signaling pathways that are involved in the development and progression of cancer. Additionally, this compound has been found to induce the production of cytokines, which are involved in the immune response to cancer cells. These effects make this compound a promising candidate for the treatment of various types of cancer.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-2-{[4-morpholinyl(oxo)acetyl]amino}benzamide has several advantages and limitations for lab experiments. The compound is highly specific to the EphA3 receptor, making it a useful tool for studying the role of this receptor in various diseases. Additionally, the compound has been found to have a low toxicity profile, making it safe for use in preclinical studies. However, the synthesis of this compound is complex and requires specialized equipment and expertise. Additionally, the compound is expensive to produce, limiting its availability for research purposes.

Future Directions

There are several future directions for the research and development of N-(4-methoxyphenyl)-2-{[4-morpholinyl(oxo)acetyl]amino}benzamide. One potential direction is the development of combination therapies that involve this compound and other cancer treatments, such as chemotherapy or radiation therapy. Additionally, further research is needed to determine the optimal dosing and administration of this compound for the treatment of various types of cancer. Finally, the development of new monoclonal antibodies that target other receptors involved in cancer development and progression could lead to the development of new and more effective cancer treatments.
Conclusion:
In conclusion, this compound, or this compound, is a promising monoclonal antibody that has been extensively researched for its potential therapeutic applications. The compound has a unique mechanism of action that makes it a promising candidate for the treatment of various types of cancer. While there are limitations to the use of this compound in lab experiments, the compound has several advantages that make it a useful tool for studying the role of the EphA3 receptor in cancer development and progression. Further research is needed to determine the optimal dosing and administration of this compound, as well as to develop new and more effective cancer treatments.

Synthesis Methods

N-(4-methoxyphenyl)-2-{[4-morpholinyl(oxo)acetyl]amino}benzamide is synthesized through a series of chemical reactions that involve the use of various reagents and solvents. The process involves the coupling of a morpholine ring with an oxoacetic acid derivative, followed by the coupling of the resulting compound with a benzamide derivative. The final product is purified through a series of chromatography steps to obtain the pure compound.

Scientific Research Applications

N-(4-methoxyphenyl)-2-{[4-morpholinyl(oxo)acetyl]amino}benzamide has been extensively researched for its potential therapeutic applications. The compound has been found to have a unique mechanism of action that involves the inhibition of the EphA3 receptor, which is known to be involved in the development and progression of various diseases, including cancer. The compound has been found to be effective in preclinical studies for the treatment of various types of cancer, including leukemia, lymphoma, and solid tumors.